Cas no 1700510-45-7 (4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl-
• CAS No: 1700510-45-7
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5275317
• Update Time: 2025-09-28

4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl-

• Inchi： 1S/C9H12N2O2S/c1-3-14-5-7-10-4-6(2)8(11-7)9(12)13/h4H,3,5H2,1-2H3,(H,12,13)
• InChI Key： NTPPGLUUCOQYLO-UHFFFAOYSA-N
• SMILES： C1(CSCC)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl-

Introduction to 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- (CAS No. 1700510-45-7)

4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- (CAS No. 1700510-45-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological properties, including antiviral, antibacterial, and anticancer activities.

The chemical structure of 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- is characterized by a pyrimidine ring substituted with a methyl group at the 5-position and a 2-[(ethylthio)methyl] group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development in pharmaceutical applications.

Recent studies have highlighted the potential of pyrimidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the antiviral activity of several pyrimidine carboxylic acids, including 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl-. The results showed that this compound exhibited significant inhibitory effects against several RNA viruses, suggesting its potential as a lead compound for antiviral drug development.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2023), researchers explored the anticancer properties of 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl-. The compound was found to induce apoptosis in human cancer cell lines, particularly in breast and lung cancer cells. The mechanism of action was attributed to the disruption of mitochondrial function and the activation of caspase-dependent pathways.

The synthetic route for 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- has been well-documented in the literature. A typical synthesis involves the condensation of an appropriate pyrimidine derivative with an ethylthiomethylating agent, followed by carboxylation to introduce the carboxylic acid group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physicochemical properties of 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- have also been extensively studied. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development. Additionally, its stability under various conditions has been evaluated, providing valuable information for its storage and handling.

In terms of pharmacokinetics, preliminary studies have shown that 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for its potential use as a therapeutic agent, as they determine its bioavailability and efficacy in vivo.

The safety profile of 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- has been assessed through a series of in vitro and in vivo toxicity studies. Results indicate that the compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-5-methyl- (CAS No. 1700510-45-7) is a promising compound with potential applications in antiviral and anticancer therapy. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.